Cas no 941918-86-1 (N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide)

• Product Name: N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide
• CAS No: 941918-86-1
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5501741
• PubChem ID: 7687535
• Update Time: 2025-05-23

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 941918-86-1
• F2784-0301
• AKOS024466768
• VU0498840-1
• N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]-2,2-dimethylpropanamide
• N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)pivalamide
• N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide

• Inchi： 1S/C17H24N2O3/c1-17(2,3)16(21)18-12-8-9-13(14(11-12)22-4)19-10-6-5-7-15(19)20/h8-9,11H,5-7,10H2,1-4H3,(H,18,21)
• InChI Key： SRGAPEUKUWEPHV-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1OC)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide: A Comprehensive Overview

N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide, also known by its CAS number 941918-86-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, an oxopiperidinyl moiety, and a dimethylpropanamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The methoxy group (OCH₃) is a common functional group in organic chemistry and plays a crucial role in modulating the lipophilicity and electronic properties of the molecule. In the context of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide, the methoxy group enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations. Additionally, the methoxy group can influence the binding affinity of the compound to its target receptors, thereby affecting its pharmacological profile.

The oxopiperidinyl moiety (C₅H₉NO) is a cyclic structure that contains a ketone group (C=O). This functional group is known for its ability to form hydrogen bonds and participate in various chemical reactions. In N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide, the oxopiperidinyl moiety contributes to the compound's overall conformational flexibility and stability. Recent studies have shown that compounds containing oxopiperidinyl groups exhibit potent biological activities, including anti-inflammatory and analgesic properties.

The dimethylpropanamide functional group (C₅H₁₁NO) is a key component of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide, providing additional structural rigidity and enhancing the compound's lipophilicity. The presence of this functional group can improve the compound's ability to cross biological membranes, thereby increasing its bioavailability. Moreover, the dimethylpropanamide group can influence the compound's metabolic stability and reduce its susceptibility to enzymatic degradation.

Numerous studies have explored the potential therapeutic applications of N-3-methoxy-4-(2-oxopiperidin-1-yl)phenyl-2,2-dimethylpropanamide. One notable area of research is its use as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits significant analgesic effects in animal models of pain. The mechanism of action is believed to involve modulation of nociceptive pathways through interaction with specific receptors or enzymes involved in pain signaling.

In addition to its analgesic properties, N-3-methoxy4-(2-ofoxopiperidin1yl)phenyl 2 2 dimethylpropanamide has shown promise as an anti-inflammatory agent. In vitro studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N 3 methoxy 4 2 oxopiperidin 1 yl phenyl 2 2 dimethylpropanamide may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N 3 methoxy 4 2 oxopiperidin 1 yl phenyl 2 2 dimethylpropanamide have also been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N 3 methoxy 4 2 oxopiperidin 1 yl phenyl 2 2 dimethylpropanamide in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease indications.

In conclusion, N 3 methoxy 4 2 oxopiperidin 1 yl phenyl 2 2 dimethylpropanamide (CAS number 941918861) represents a promising compound with potential applications in pain management and inflammation treatment. Its unique structural features contribute to its favorable pharmacological properties, making it an attractive candidate for further research and development in the pharmaceutical industry.